Cas no 2096334-12-0 (3-Chloro-5-piperidinophenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-5-piperidinophenylboronic acid, pinacol ester
• CAS No: 2096334-12-0
• MF: C₁₇H₂₅BClNO₂
• MW: 321.64990401268
• MDL: MFCD21609687
• CID: 4637968
• PubChem ID: 74789454
• Update Time: 2024-11-06

3-Chloro-5-piperidinophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-piperidinophenylboronic acid, pinacol ester
• WID33412
• 1-[3-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PIPERIDINE
• DTXSID701136403
• E84679
• BS-34185
• CS-0176433
• 2096334-12-0
• 3-Chloro-5-piperidinophenylboronicacid,pinacolester
• Piperidine, 1-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• MFCD21609687
• 1-(3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine

• MDL： MFCD21609687
• Inchi： 1S/C17H25BClNO2/c1-16(2)17(3,4)22-18(21-16)13-10-14(19)12-15(11-13)20-8-6-5-7-9-20/h10-12H,5-9H2,1-4H3
• InChI Key： JYJSBMJOWHZUHO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)N1CCCCC1

Computed Properties

• Exact Mass: 321.1666869g/mol
• Monoisotopic Mass: 321.1666869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7